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Compound of Interest

Compound Name: GSK269962A

Cat. No.: B1663334 Get Quote

Technical Support Center: GSK269962A
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

GSK269962A.

Frequently Asked Questions (FAQs)
Q1: What is GSK269962A and what is its mechanism of action?

GSK269962A is a potent and selective inhibitor of Rho-associated protein kinase (ROCK).[1]

[2][3] It exhibits high affinity for both ROCK1 and ROCK2 isoforms, with IC50 values of 1.6 nM

and 4 nM, respectively.[1][2][3] By inhibiting ROCK, GSK269962A interferes with downstream

signaling pathways that regulate cellular processes such as actin cytoskeleton organization,

cell adhesion, and smooth muscle contraction.[2][4] This inhibitory activity gives it anti-

inflammatory and vasodilatory properties.[1][5]

Q2: What is the primary signaling pathway affected by GSK269962A?

GSK269962A primarily targets the ROCK signaling pathway. In some cellular contexts, such as

in acute myeloid leukemia (AML) cells, it has been shown to inhibit the ROCK1/c-Raf/ERK

signaling pathway.[6][7]
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Diagram of the ROCK1/c-Raf/ERK signaling pathway inhibited by GSK269962A.

Q3: In which solvents is GSK269962A soluble?

GSK269962A exhibits good solubility in DMSO and ethanol, but it is poorly soluble in water.[1]

[2][8]

Troubleshooting Guide: Solubility Issues
Q4: I am having trouble dissolving GSK269962A. What should I do?

If you are encountering solubility issues, consider the following steps:

Choose the right solvent: Based on available data, DMSO is the recommended solvent for

preparing stock solutions.

Use fresh, high-quality solvent: Moisture in DMSO can reduce the solubility of GSK269962A.

[2] Always use fresh, anhydrous DMSO.

Apply gentle heating and/or sonication: If the compound does not readily dissolve, warming

the solution briefly at 37°C or using a sonication bath can aid dissolution.[3][5][9]

Prepare a concentrated stock solution: It is advisable to prepare a concentrated stock

solution in DMSO (e.g., 10 mM to 100 mM) and then dilute it to the final working

concentration in your aqueous experimental medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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